Cas no 1008958-65-3 (3-Phenylpropyl2-(3-oxo-2-piperazinyl)acetate)

• Product Name: 3-Phenylpropyl2-(3-oxo-2-piperazinyl)acetate
• CAS No: 1008958-65-3
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 3046109
• PubChem ID: 3161685
• Update Time: 2025-06-08

3-Phenylpropyl2-(3-oxo-2-piperazinyl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate
• 3-Phenylpropyl 3-oxo-2-piperazineacetate (ACI)
• 3-Phenylpropyl 2-(3-oxopiperazin-2-yl)acetate
• HMS2256E10
• AKOS022048656
• SMR000018838
• AB00433929-05
• 1008958-65-3
• AKOS000319430
• 3-phenylpropyl (3-oxopiperazin-2-yl)acetate
• SR-01000014514-1
• STK324131
• MLS000103565
• SR-01000014514
• CHEMBL1716627
• 3-Phenylpropyl2-(3-oxo-2-piperazinyl)acetate

• Inchi： 1S/C15H20N2O3/c18-14(11-13-15(19)17-9-8-16-13)20-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2,(H,17,19)
• InChI Key： MDPUDXLQJMWVOF-UHFFFAOYSA-N
• SMILES： O(CCCC1C=CC=CC=1)C(CC1C(NCCN1)=O)=O

Computed Properties

• Exact Mass: 276.147393g/mol
• Monoisotopic Mass: 276.147393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.33g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Phenylpropyl2-(3-oxo-2-piperazinyl)acetate

Introduction to 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate (CAS No. 1008958-65-3)

3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate (CAS No. 1008958-65-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenylpropyl moiety and a piperazinyl acetate group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The phenylpropyl moiety in 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate is known for its aromatic nature and hydrophobic properties, which can influence the compound's interactions with biological targets. The piperazinyl acetate group, on the other hand, introduces a polar and potentially basic functionality, which can enhance the compound's solubility and binding affinity to specific receptors or enzymes.

Recent studies have explored the pharmacological properties of 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential therapeutic value in treating inflammatory diseases.

Additionally, 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate has been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by ischemia or neurotoxic agents. These findings highlight its potential as a neuroprotective agent in conditions such as stroke or neurodegenerative disorders.

The structural versatility of 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate also makes it an attractive candidate for drug design and optimization. Researchers have explored various modifications to the compound's structure to enhance its pharmacokinetic properties, such as improving its bioavailability or reducing its metabolic degradation. These efforts have led to the development of several analogs with improved therapeutic profiles.

In the context of drug delivery, 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate has been formulated into various dosage forms, including oral tablets, injectable solutions, and topical creams. Each formulation is designed to optimize the compound's delivery to the target site while minimizing side effects. For instance, encapsulating the compound in liposomes or nanoparticles can enhance its stability and target specificity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. Further studies are needed to confirm these findings and to explore its potential in larger patient populations.

From a synthetic chemistry perspective, 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate can be prepared through a series of well-defined steps involving coupling reactions, cyclizations, and functional group manipulations. The synthesis route is scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 3-Phenylpropyl 2-(3-oxo-2-piperazinyl)acetate (CAS No. 1008958-65-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits, make it an exciting candidate for further development and clinical evaluation.